Cas no 65022-12-0 (2-acetamido-3-(propan-2-yloxy)propanoic acid)

• Product Name: 2-acetamido-3-(propan-2-yloxy)propanoic acid
• CAS No: 65022-12-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD21236144
• CID: 4104219
• PubChem ID: 65442187
• Update Time: 2025-06-12

2-acetamido-3-(propan-2-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-acetyl-O-(1-methylethyl)-
• 2-acetamido-3-(propan-2-yloxy)propanoic acid
• 2-acetamido-3-propan-2-yloxypropanoic acid
• QCA02212
• AKOS014779157
• starbld0030684
• N-Acetyl-O-isopropylserine
• 65022-12-0
• EN300-1299691
• CS-0232996

• MDL： MFCD21236144
• Inchi： 1S/C8H15NO4/c1-5(2)13-4-7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： IIRCCTVMWZYYLT-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](COC(C)C)NC(C)=O

Computed Properties

• Exact Mass: 189.10010796Da
• Monoisotopic Mass: 189.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-3-(propan-2-yloxy)propanoic acid

Professional Introduction to 2-acetamido-3-(propan-2-yloxy)propanoic Acid (CAS No. 65022-12-0)

2-acetamido-3-(propan-2-yloxy)propanoic acid, identified by its Chemical Abstracts Service number (CAS No. 65022-12-0), is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug development and biochemical research. The presence of both an acetamido group and a propan-2-yloxy moiety makes it a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities.

The compound's structure consists of a propanoic acid backbone modified at the second carbon with an acetamido group (NHCOCH₃) and at the third carbon with a propan-2-yloxy group (OCH(CH₃)₂). This bifunctional nature allows for diverse chemical modifications, making it a valuable building block in the synthesis of peptidomimetics, protease inhibitors, and other therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in designing molecules that can interact selectively with biological targets.

In the realm of drug discovery, 2-acetamido-3-(propan-2-yloxy)propanoic acid has been explored as a precursor for developing novel antibiotics and antiviral agents. The acetamido group, known for its stability and ability to participate in hydrogen bonding interactions, enhances the binding affinity of drug candidates to their intended receptors. Meanwhile, the propan-2-yloxy moiety introduces lipophilicity, which is crucial for membrane permeability and metabolic stability. These properties collectively make the compound an attractive candidate for further pharmacological investigation.

Recent studies have demonstrated the utility of this compound in the synthesis of non-peptide protease inhibitors. Proteases play a critical role in various physiological processes, including blood clotting, inflammation, and viral replication. Inhibiting these enzymes has been a successful strategy in treating diseases such as HIV, hepatitis C, and cancer. Researchers have leveraged the structural features of 2-acetamido-3-(propan-2-yloxy)propanoic acid to develop molecules that mimic natural substrates but block enzymatic activity, thereby preventing pathological processes.

The compound's potential extends beyond protease inhibition. Its unique scaffold has been utilized in the development of kinase inhibitors, which are essential in targeted cancer therapies. Kinases are enzymes that regulate cell growth and division, and their overactivity is often associated with tumor progression. By designing inhibitors that incorporate structural elements similar to 2-acetamido-3-(propan-2-yloxy)propanoic acid, scientists aim to disrupt abnormal signaling pathways in cancer cells without affecting normal cellular functions.

In addition to its role in drug development, 2-acetamido-3-(propan-2-yloxy)propanoic acid has found applications in biochemical research as a tool for studying enzyme mechanisms and substrate recognition. Its well-defined structure allows researchers to probe how enzymes interact with specific molecular motifs. Such studies contribute to a deeper understanding of enzyme function, which is fundamental for developing more effective drugs and biocatalysts.

The synthesis of this compound involves multi-step organic reactions that highlight modern techniques in synthetic chemistry. Advanced catalytic methods have been employed to construct the core framework efficiently while maintaining high selectivity. These synthetic strategies not only produce 2-acetamido-3-(propan-2-yloxy)propanoic acid but also serve as templates for developing other complex molecules with similar functionalities.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly approaches to minimize waste and reduce energy consumption. For instance, catalytic hydrogenation techniques have been optimized to achieve high yields with minimal byproducts. Such innovations align with global efforts to promote sustainable chemical practices.

The pharmacokinetic properties of derivatives derived from 2-acetamido-3-(propan-2-yloxy)propanoic acid have been extensively studied to improve drug delivery systems. By modifying its structure, scientists can enhance solubility, bioavailability, and tissue distribution. These modifications are critical for ensuring that therapeutic agents reach their target sites effectively and exhibit desired pharmacological effects.

In conclusion, 2-acetamido-3-(propan-2-yloxy)propanoic acid (CAS No. 65022-12-0) represents a promising intermediate in pharmaceutical chemistry with diverse applications ranging from drug development to biochemical research. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and biological functions, this compound is poised to remain at the forefront of medicinal chemistry innovation.